Cas no 1261231-73-5 (1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol)

• Product Name: 1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol
• CAS No: 1261231-73-5
• MF: C₈H₁₀BrNO₃S₂
• MW: 312.203898906708
• CID: 2166724
• Update Time: 2025-08-05

1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol
• 1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-ol
• (R)-1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-ol
• (S)-1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-ol
• 1-(5-Bromothiophene-2-sulfonyl)pyrrolidin-3-ol

• Inchi： 1S/C8H10BrNO3S2/c9-7-1-2-8(14-7)15(12,13)10-4-3-6(11)5-10/h1-2,6,11H,3-5H2
• InChI Key： NIVHRIVGCJWLPM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCC(C1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 94.2

Additional information on 1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol

Recent Advances in the Study of 1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol (CAS: 1261231-73-5)

1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol (CAS: 1261231-73-5) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's unique structure, featuring a bromothiophene sulfonyl group and a pyrrolidin-3-ol moiety, makes it a versatile scaffold for drug discovery. Recent synthetic efforts have optimized the production of 1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol, achieving higher yields and purity through improved catalytic methods and solvent systems. These advancements are critical for scaling up production and ensuring reproducibility in pharmacological studies.

In terms of biological activity, preliminary studies have demonstrated that 1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its potential as a selective inhibitor of cyclooxygenase-2 (COX-2), a target for anti-inflammatory drugs. The compound's ability to modulate COX-2 activity with minimal side effects on COX-1 underscores its therapeutic potential for treating chronic inflammatory conditions.

Further investigations into the compound's mechanism of action have utilized computational modeling and X-ray crystallography to elucidate its binding interactions with target proteins. These studies reveal that the bromothiophene sulfonyl group plays a crucial role in stabilizing the compound within the enzyme's active site, while the pyrrolidin-3-ol moiety contributes to hydrogen bonding interactions. Such insights are invaluable for designing derivatives with enhanced potency and selectivity.

Beyond its anti-inflammatory properties, 1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol has also been explored for its potential in oncology. Recent in vitro studies have shown that the compound can induce apoptosis in certain cancer cell lines, particularly those with dysregulated signaling pathways. Researchers are now investigating its synergistic effects with existing chemotherapeutic agents, aiming to develop combination therapies that improve efficacy while reducing toxicity.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of 1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol-based therapeutics.

In conclusion, 1-(5-Bromo-thiophene-2-sulfonyl)-pyrrolidin-3-ol (CAS: 1261231-73-5) represents a promising candidate for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its synthetic accessibility, biological mechanisms, and therapeutic potential will be crucial for advancing this compound into clinical trials. This brief underscores the importance of interdisciplinary collaboration in unlocking the full potential of this innovative chemical entity.